Cas no 56454-27-4 (1H-Pyrrole, 2-bromo-1-methyl-)

• Product Name: 1H-Pyrrole, 2-bromo-1-methyl-
• CAS No: 56454-27-4
• MF: C₅H₆BrN
• MW: 160.011840343475
• CID: 348822
• PubChem ID: 10931723
• Update Time: 2025-04-19

1H-Pyrrole, 2-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-bromo-1-methyl-
• 2-bromo-1-methylpyrrole
• N-methyl-2-bromopyrrole
• CVQAWZWRYGVOGC-UHFFFAOYSA-N
• SCHEMBL3766047
• 56454-27-4
• methyl-5-bromo-1h-pyrrole
• DTXSID60448722

• Inchi： 1S/C5H6BrN/c1-7-4-2-3-5(7)6/h2-4H,1H3
• InChI Key： CVQAWZWRYGVOGC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN1C

Computed Properties

• Exact Mass: 158.96838
• Monoisotopic Mass: 158.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93